Cas no 13545-67-0 (Ethyl Orange)

Ethyl Orange structure
Ethyl Orange structure
Product name:Ethyl Orange
CAS No:13545-67-0
MF:C16H18KN3O3S
MW:371.495723247528
MDL:MFCD00007503
CID:87053
PubChem ID:23678401

Ethyl Orange Chemical and Physical Properties

Names and Identifiers

    • Ethyl Orange
    • 4-[p-(Diethylamino)phenylazo]benzenesulfonic acid
    • EthylOrange,indicatorgrade,pure10GR
    • 1-ethoxy-octadec-9c-ene
    • 9-Octadecene, 1-ethoxy-, (Z)-
    • Aethyloleylaether
    • CTK1F0205
    • Ethyl Orange, indicator grade, pure
    • Ethyl Orange, pure, indicator grade
    • Ethyl orange, sodiuM salt
    • ethyloleyl ether
    • Diethylamino-azo-benzenesulfonic acid, potassium salt
    • 4-[[4-(diethylamino)phenyl]azo]-benzenesulfonic aci potassium salt
    • Benzenesulfonic acid,4-[(4-diethylamino)phenylazo]-,potassium salt
    • DiethylOrangePotassiumSalt
    • 4μ-(Diethylamino)azobenzene-2-sulfonic acid
    • 4-[[4-(Diethylamino)phenyl]azo]benzenesulfonic acid potassium salt
    • Ethyl orange Benzenesulfonic acid, 4-[(4-diethylamino)phenylazo]-, potassium salt
    • Ethyl Orange,pure,indicator grade
    • Diethylamino-azo-benzenesulfonicacid,potassiumsalt
    • 4-[[4-(diethylamino)phenyl]azo]-benzenesulfonicacipotassiumsalt
    • Benzenesulfonicacid,4-[(4-diethylamino)phenylazo]-,potassiumsalt
    • EINECS 236-916-4
    • potassium;4-[[4-(diethylamino)phenyl]diazenyl]benzenesulfonate
    • Benzenesulfonic acid, 4-[[4-(diethylamino)phenyl]azo]-, potassium salt
    • 13545-67-0
    • DTXSID3065530
    • Benzenesulfonic acid, 4-((4-(diethylamino)phenyl)azo)-, potassium salt
    • Benzenesulfonic acid, 4-(2-(4-(diethylamino)phenyl)diazenyl)-, potassium salt (1:1)
    • FT-0626354
    • Q15726124
    • YYVJVQBUGBAHJC-UHFFFAOYSA-M
    • G86105
    • MDL: MFCD00007503
    • Inchi: 1S\/C16H19N3O3S.K\/c1-3-19(4-2)15-9-5-13(6-10-15)17-18-14-7-11-16(12-8-14)23(20,21)22;\/h5-12H,3-4H2,1-2H3,(H,20,21,22);\/q;+1\/p-1\/b18-17+;
    • InChI Key: YYVJVQBUGBAHJC-ZAGWXBKKSA-M
    • SMILES: [K+].CCN(C1C=CC(/N=N/C2C=CC(S([O-])(=O)=O)=CC=2)=CC=1)CC

Computed Properties

  • Exact Mass: 371.071
  • Monoisotopic Mass: 371.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 475
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.2
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Orange solid
  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 93.54000
  • LogP: 4.93310
  • Solubility: Not determined

Ethyl Orange Security Information

Ethyl Orange Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR009BEZ-1g
Ethyl Orange
13545-67-0
1g
$26.00 2025-02-13
A2B Chem LLC
AE33599-1g
ETHYL ORANGE
13545-67-0
1g
$32.00 2024-04-20
Cooke Chemical
F846421-50g
Ethyl Orange
13545-67-0 98
50g
RMB 1248.80 2025-02-20
1PlusChem
1P009B6N-5g
ETHYL ORANGE
13545-67-0
5g
$104.00 2023-12-22
A2B Chem LLC
AE33599-5g
ETHYL ORANGE
13545-67-0
5g
$108.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-269179-10g
Ethyl Orange,
13545-67-0
10g
¥263.00 2023-09-05
Cooke Chemical
F846421-10g
Ethyl Orange
13545-67-0 98
10g
RMB 596.80 2025-02-20
SHENG KE LU SI SHENG WU JI SHU
sc-269179-10 g
Ethyl Orange,
13545-67-0
10g
¥263.00 2023-07-11
Aaron
AR009BEZ-5g
Ethyl Orange
13545-67-0
5g
$96.00 2025-02-13
1PlusChem
1P009B6N-1g
ETHYL ORANGE
13545-67-0
1g
$39.00 2023-12-22

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